2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C29H28N2O6/c1-4-36-22-10-6-19(7-11-22)28(33)25-17-31(18-27(32)30-20-8-12-21(35-3)13-9-20)26-15-14-23(37-5-2)16-24(26)29(25)34/h6-17H,4-5,18H2,1-3H3,(H,30,32)
• InChI Key: YUNAKDCUYAGBLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OCC)CC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C29H28N2O6
• Molecular Weight: 500.5 g/mol

Description

2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C29H28N2O6 and its molecular weight is 500.551. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

Research on similar quinoline derivatives has highlighted their structural complexity and potential for forming inclusion compounds and salts with various acids. Such compounds exhibit unique properties, such as fluorescence emission and gel formation, depending on the nature of the interacting acids and guest molecules. For instance, studies on isoquinoline derivatives have shown that these compounds can form crystalline salts and gels with mineral acids, and their host–guest complexes exhibit enhanced fluorescence properties (Karmakar, Sarma, & Baruah, 2007). These findings suggest potential applications in materials science for sensing, imaging, and drug delivery systems.

Synthetic Routes and Pharmacological Studies

The synthesis of novel compounds with potential biological activities, such as N'-[2-(4-substitutedphenyl)-3-N-ethoxyphthalimido-5-oxoimidazolidene-1-yl]-2-(quinoline-8-yloxy)acetamide derivatives, has been explored. These compounds are synthesized through multistep reactions involving cyclization and substitution reactions, indicating the versatility of quinoline derivatives as scaffolds for developing new pharmacologically active molecules (Bhambi, Sain, Salvi, Sharma, & Talesara, 2010). Such synthetic strategies could be applied to design and synthesize derivatives of 2-(6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide with tailored pharmacological profiles.

Potential Antimicrobial Applications

Compounds with similar structural features have been investigated for their antimicrobial properties. For example, the synthesis and characterization of quinazolines as potential antimicrobial agents highlight the relevance of structural modification in enhancing biological activity (Desai, Shihora, & Moradia, 2007). This research avenue suggests that this compound could also be explored for antimicrobial applications, with modifications to enhance its activity against specific pathogens.